Cas no 159730-73-1 (6-Methyl-5-nitro-benzobthiophene-2-carboxylic acidethylester)

6-Methyl-5-nitro-benzobthiophene-2-carboxylic acidethylester structure
159730-73-1 structure
Product Name:6-Methyl-5-nitro-benzobthiophene-2-carboxylic acidethylester
CAS No:159730-73-1
MF:C12H11NO4S
MW:265.285042047501
CID:65530
PubChem ID:10706798
Update Time:2025-04-18

6-Methyl-5-nitro-benzobthiophene-2-carboxylic acidethylester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-methyl-5-nitrobenzo[b]thiophene-2-carboxylate
    • ethyl 6-methyl-5-nitro-1-benzothiophene-2-carboxylate
    • AKOS015909655
    • 159730-73-1
    • SCHEMBL9050509
    • DTXSID30443820
    • 6-Methyl-5-nitro-benzobthiophene-2-carboxylic acidethylester
    • Inchi: 1S/C12H11NO4S/c1-3-17-12(14)11-6-8-5-9(13(15)16)7(2)4-10(8)18-11/h4-6H,3H2,1-2H3
    • InChI Key: KXVNMLGGASMUOZ-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=CC2C=C(C(C)=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 265.04100
  • Monoisotopic Mass: 265.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • Density: 1.356
  • Boiling Point: 409.608 °C at 760 mmHg
  • Flash Point: 409.608 °C at 760 mmHg
  • Refractive Index: 1.638
  • PSA: 100.36000
  • LogP: 3.81780

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M240620-50mg
6-Methyl-5-nitro-benzo[b]thiophene-2-carboxylic acidethylester
159730-73-1
50mg
$ 210.00 2022-06-04
TRC
M240620-100mg
6-Methyl-5-nitro-benzo[b]thiophene-2-carboxylic acidethylester
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100mg
$ 350.00 2022-06-04
TRC
M240620-250mg
6-Methyl-5-nitro-benzo[b]thiophene-2-carboxylic acidethylester
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250mg
$ 695.00 2022-06-04
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